molecular formula C16H11FN4O3 B2988591 N-(4-fluorophenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide CAS No. 321534-60-5

N-(4-fluorophenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide

Cat. No. B2988591
CAS RN: 321534-60-5
M. Wt: 326.287
InChI Key: CKIULFIHKMYPIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-(4-fluorophenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide” is a complex organic compound. It contains a pyrazole ring, which is a type of aromatic heterocycle with two nitrogen atoms . It also has a nitro group (-NO2), a fluorophenyl group (a phenyl ring with a fluorine atom attached), and a carboxamide group (a carboxylic acid derivative where an -NH2 group replaces the -OH group).


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazole ring, the nitro group, the fluorophenyl group, and the carboxamide group. The exact arrangement of these groups would depend on the specifics of the synthesis .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of the nitro group might make it more reactive, while the fluorophenyl group could influence its polarity and thus its solubility in different solvents .

Scientific Research Applications

Pharmacological Applications

Some derivatives of N-(4-fluorophenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide have been explored for their potential as pharmacological agents. For example, studies on similar compounds have demonstrated applications in modulating receptor activity, such as the positive allosteric modulation of the metabotropic glutamate-5 receptor in rat cortical astrocytes. This modulation is critical for enhancing neurological functions and potentially treating neurological disorders (de Paulis et al., 2006).

Chemical Synthesis and Characterization

The chemical synthesis and characterization of compounds structurally related to N-(4-fluorophenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide have been extensively studied. These research activities focus on developing novel synthetic pathways, understanding the structural requirements for biological activity, and exploring the properties of these compounds. For instance, the synthesis of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide for positron emission tomography (PET) studies indicates the versatility of these compounds in medical imaging and receptor studies (Katoch-Rouse & Horti, 2003).

Biological Evaluation

Research on N-(4-fluorophenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide derivatives includes evaluating their biological effects, such as antiproliferative activities against cancer cell lines. For example, a study on pyrazole-sulfonamide derivatives revealed their potential in exhibiting selective cytotoxic effects against certain tumor cells, showcasing the therapeutic potential of these compounds (Mert et al., 2014).

Future Directions

Future research on this compound could involve studying its synthesis, its reactivity, and its potential uses, particularly in medicinal chemistry. It would also be important to study its safety and potential hazards .

properties

IUPAC Name

N-(4-fluorophenyl)-3-nitro-4-pyrazol-1-ylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H11FN4O3/c17-12-3-5-13(6-4-12)19-16(22)11-2-7-14(15(10-11)21(23)24)20-9-1-8-18-20/h1-10H,(H,19,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CKIULFIHKMYPIZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN(N=C1)C2=C(C=C(C=C2)C(=O)NC3=CC=C(C=C3)F)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H11FN4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

326.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-fluorophenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.